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D-Galactose, also known as alpha-D-gal or alpha D-galactose, belongs to the class of organic compounds known as hexoses. These are monosaccharides in which the sugar unit is a is a six-carbon containing moeity. D-Galactose exists as a solid, soluble (in water), and a very weakly acidic compound (based on its pKa). D-Galactose has been found in human brain, prostate and liver tissues, and has also been detected in most biofluids, including cerebrospinal fluid, feces, breast milk, and blood. Within the cell, D-galactose is primarily located in the lysosome, mitochondria and cytoplasm. D-Galactose exists in all eukaryotes, ranging from yeast to humans. D-Galactose participates in a number of enzymatic reactions. In particular, Galactosylceramide (D18:1/16:0) and D-galactose can be converted into galabiosylceramide (D18:1/22:0) through its interaction with the enzyme Alpha-galact...